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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setup and protocols for the

photocatalytic degradation of the azo dye Reactive Red 180. The information is compiled to

assist researchers in designing and conducting experiments for water treatment and

environmental remediation studies.

Introduction
Photocatalysis is an advanced oxidation process that utilizes semiconductor catalysts and a

light source to generate highly reactive oxygen species (ROS), such as hydroxyl radicals

(•OH).[1] These ROS can effectively degrade complex organic molecules, like Reactive Red
180, into simpler and less harmful compounds, ultimately leading to mineralization (conversion

to CO2, water, and inorganic ions).[2] Titanium dioxide (TiO2) and zinc oxide (ZnO) are

commonly employed photocatalysts due to their efficiency, stability, and low cost.[1] The

degradation process is influenced by several key parameters, including pH, catalyst dosage,

initial dye concentration, and the intensity of the light source.[3][4][5]

Experimental Setup
A typical experimental setup for the photocatalytic degradation of Reactive Red 180 consists of

a photoreactor, a light source, a magnetic stirrer, and sampling apparatus.
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Photoreactor: A batch reactor is commonly used for laboratory-scale studies.[6] This can be

a simple Pyrex beaker or a more sophisticated double-walled vessel connected to a water

bath to maintain a constant temperature.[1] For larger-scale or continuous processes, swirl-

flow, fixed-bed, or bubble column reactors can be employed.[3][7]

Light Source: The choice of light source depends on the bandgap of the photocatalyst. For

TiO2 (anatase), a UV lamp is typically required.[8][9] Solar simulators or natural sunlight can

also be utilized, especially with modified catalysts designed for visible light activity.[6] The

lamp is usually positioned above or alongside the reactor.

Agitation: A magnetic stirrer is used to ensure a homogenous suspension of the

photocatalyst particles in the dye solution and to enhance the mass transfer of the dye

molecules to the catalyst surface.[1]

Aeration: An air pump or bubbler can be included to provide a continuous supply of oxygen,

which acts as an electron scavenger and promotes the formation of reactive oxygen species.

Experimental Protocols
The following is a generalized protocol for conducting a photocatalytic degradation experiment

with Reactive Red 180. Researchers should optimize these parameters for their specific

catalyst and experimental goals.

3.1. Materials and Reagents

Reactive Red 180 dye

Photocatalyst (e.g., TiO2 P25, ZnO)

Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Methanol or other appropriate solvent for preparing stock solutions if necessary

3.2. Preparation of Dye Solution
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Prepare a stock solution of Reactive Red 180 (e.g., 1000 mg/L) by dissolving a known

weight of the dye in deionized water.

Prepare the desired working concentrations (e.g., 10, 20, 50 mg/L) by diluting the stock

solution.[10]

3.3. Photocatalytic Degradation Procedure

Add a specific volume of the Reactive Red 180 working solution to the photoreactor.

Add the desired amount of photocatalyst (e.g., 0.5, 1.0, 1.5 g/L).[11]

Adjust the pH of the solution to the desired value using dilute HCl or NaOH.[4] The optimal

pH can significantly influence the surface charge of the catalyst and the degradation

efficiency.[5]

Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-

desorption equilibrium between the dye and the catalyst surface.[1]

Turn on the light source to initiate the photocatalytic reaction.

Withdraw aliquots (e.g., 5 mL) of the suspension at regular time intervals (e.g., 0, 15, 30, 60,

90, 120 minutes).[6]

Immediately centrifuge or filter the samples to remove the photocatalyst particles. A syringe

filter (e.g., 0.45 µm) is suitable for this purpose.

3.4. Analytical Method

Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Reactive
Red 180 using a UV-Vis spectrophotometer. The λmax for Reactive Red dyes is typically

around 540 nm.[12][13]

Calculate the degradation efficiency using the following formula[1]: Degradation (%) = [(A₀ -

Aₜ) / A₀] * 100 Where A₀ is the initial absorbance at time t=0 (after the dark adsorption step),

and Aₜ is the absorbance at time t.
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The concentration of the dye can be determined from a pre-established calibration curve of

absorbance versus concentration.

Data Presentation
The following tables summarize typical experimental conditions and results for the

photocatalytic degradation of azo dyes, including Reactive Red species.

Table 1: Experimental Parameters for Photocatalytic Degradation

Parameter Range/Value Reference

Photocatalyst TiO₂, ZnO, TiO₂/XG composite [1][6]

Initial Dye Concentration 10 - 100 mg/L [10][14]

Catalyst Loading 0.5 - 3 g/L [7][11]

pH 3 - 10 [3][11]

Light Source UV Lamp, Solar Light [6][8]

Reaction Time 90 - 180 minutes [10][11]

Table 2: Reported Degradation Efficiencies
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Dye Catalyst Conditions
Degradatio
n Efficiency
(%)

Time (min) Reference

Reactive Red Not specified

10mg/L dye,

1mg/L

catalyst, pH

5.85

Optimized for

90 min
90 [10]

Reactive Red TiO₂/XG

25 mg/L dye,

25 mg/L

catalyst, pH 5

92.5 120 [6]

Azo Dyes Au:TiO₂
UV light,

H₂O₂
~80 120 [8]

Azo Dyes γ-Fe₂O₃:TiO₂ UV light ~95 15 [8][15]

Direct Blue

15
TiO₂ UV light, pH 4 98 420 [3][16]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the photocatalytic degradation of Reactive Red 180.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1329941?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Photocatalysis Diagram
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Caption: General mechanism of photocatalytic degradation of organic dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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